Cas no 2171831-40-4 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3,3-trifluoro-2-methylpropanoic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3,3-trifluoro-2-methylpropanoic acid
• CAS No: 2171831-40-4
• MF: C₂₁H₁₉F₃N₂O₅
• MW: 436.381176233292
• CID: 6429377
• PubChem ID: 165517523
• Update Time: 2025-05-19

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3,3-trifluoro-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3,3-trifluoro-2-methylpropanoic acid
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-3,3,3-trifluoro-2-methylpropanoic acid
• EN300-1502753
• 2171831-40-4

• Inchi： 1S/C21H19F3N2O5/c1-20(18(28)29,21(22,23)24)26-17(27)10-25-19(30)31-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16H,10-11H2,1H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： UHAXJDRMOCHIMM-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C)NC(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 436.12460620g/mol
• Monoisotopic Mass: 436.12460620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3,3,3-trifluoro-2-methylpropanoic acid

Introduction to Compound CAS No 2171831-40-4: 2-(9H-fluoren-9-yl)methoxycarbonylamino)acetamido-3,3,3-trifluoro-2-methylpropanoic Acid

The compound with CAS No 2171831-40-4, known as 2-(9H-fluoren-9-yl)methoxycarbonylamino)acetamido-3,3,3-trifluoro-2-methylpropanoic acid, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a trifluoromethyl substituent, making it a valuable molecule for research and development purposes.

Recent studies have highlighted the importance of Fmoc-based protecting groups in peptide synthesis and drug delivery systems. The Fmoc group is widely used due to its stability under basic conditions and its ability to facilitate precise control over the synthesis process. In the case of this compound, the Fmoc group plays a critical role in stabilizing the molecule during various chemical reactions, ensuring high yields and purity in the final product.

The presence of trifluoromethyl groups in the structure of this compound adds another layer of functionality. Trifluoromethyl substituents are known for their electron-withdrawing properties, which can significantly influence the chemical reactivity and physical properties of the molecule. This makes the compound an attractive candidate for applications in drug design, where fine-tuning molecular properties is essential for achieving desired pharmacokinetic profiles.

One of the most promising areas of research involving this compound is its potential use in targeted drug delivery systems. Scientists have explored the ability of this molecule to act as a carrier for therapeutic agents, leveraging its unique structure to enhance bioavailability and reduce side effects. Recent experiments have demonstrated that this compound can effectively encapsulate drugs and deliver them to specific tissues or cells, marking a significant advancement in personalized medicine.

In addition to its pharmacological applications, this compound has also garnered attention in the field of polymer chemistry. Researchers have investigated its role as a monomer in the synthesis of novel polymers with tailored properties. The combination of the Fmoc group and trifluoromethyl substituent allows for the creation of materials with enhanced thermal stability, mechanical strength, and biocompatibility, opening new avenues for applications in biomedical devices and advanced materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and structural integrity. Key steps include the formation of the Fmoc group through nucleophilic acyl substitution and subsequent coupling reactions to introduce the trifluoromethyl substituent. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the molecular structure and verify the quality of the final product.

Despite its complexity, this compound has shown remarkable stability under physiological conditions, making it suitable for use in biological systems. Its resistance to enzymatic degradation and ability to maintain structural integrity in aqueous environments are critical factors that contribute to its suitability for biomedical applications.

Looking ahead, ongoing research aims to further optimize this compound's properties for even broader applications. Collaborative efforts between chemists, biologists, and materials scientists are expected to yield new insights into its potential uses, particularly in areas such as biodegradable polymers, enzyme inhibitors, and nanomedicine.

In conclusion, CAS No 2171831-40-4 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in advancing modern science and technology.